Cas no 22012-12-0 (Piperazine,1-dibenz[b,f]oxepin-10-yl-4-(phenylmethyl)-)

• Product name: Piperazine,1-dibenz[b,f]oxepin-10-yl-4-(phenylmethyl)-
• CAS No: 22012-12-0
• MF: C₂₅H₂₄N₂O
• MW: 368.470866203308
• CID: 271898
• PubChem ID: 210962

Piperazine,1-dibenz[b,f]oxepin-10-yl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-dibenz[b,f]oxepin-10-yl-4-(phenylmethyl)-
• 1-benzo[b][1]benzoxepin-5-yl-4-benzylpiperazine
• 22012-12-0
• Piperazine, 1-benzyl-4-dibenz(b,f)oxepin-10-yl-
• DTXSID20176458
• 1-Dibenz(b,f)oxepin-10-yl-4-(phenylmethyl)piperazine
• 1-Benzyl-4-dibenz(b,f)oxepin-10-ylpiperazine
• RMI 60950
• Piperazine, 1-dibenz(b,f)oxepin-10-yl-4-(phenylmethyl)-
• BRN 0578372
• Piperazine, 1-benzyl-4-dibenz(b,f)oxepin-10-yl- (8CI)

• Inchi： InChI=1S/C25H24N2O/c1-2-8-20(9-3-1)19-26-14-16-27(17-15-26)23-18-21-10-4-6-12-24(21)28-25-13-7-5-11-22(23)25/h1-13,18H,14-17,19H2
• InChI Key： DAIFUBZGVLMNNK-UHFFFAOYSA-N
• SMILES： C1=CC=C(CN2CCN(C3=CC4C=CC=CC=4OC4C=CC=CC3=4)CC2)C=C1

Computed Properties

• Exact Mass: 368.18902
• Monoisotopic Mass: 368.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 19.62